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Compound of Interest

Compound Name: Chromium hexachloride

Cat. No.: B224680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following document is a theoretical exploration of chromium(VI) hexachloride

(CrCl₆). Standard chemical literature and experimental evidence indicate that chromium
hexachloride is not a known or synthesized compound and is considered highly unstable or

non-existent.[1] Information from chemical database aggregators that list CrCl₆ should be

regarded as theoretical or computational entries. All protocols and mechanisms described

herein are hypothetical and intended for conceptual purposes only. Hexavalent chromium

compounds are known carcinogens and are highly toxic.[2][3][4]

Introduction
Chromium(VI) compounds are renowned for their potent oxidizing properties in organic

synthesis, with reagents like pyridinium chlorochromate (PCC), Collins reagent, and chromyl

chloride being staples in the field for decades.[5][6][7] This document explores the theoretical

properties and potential applications of chromium(VI) hexachloride (CrCl₆), a hypothetical

member of this class. As a neutral, homoleptic hexahalide of chromium in its highest oxidation

state, CrCl₆ represents an extreme of electrophilicity and oxidizing power. Its high reactivity,

stemming from the electron-deficient Cr(VI) center, makes it a subject of interest for theoretical

studies, although its steric and electronic instability has precluded its synthesis.[1]
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While CrCl₆ has not been isolated, its properties have been computed and are listed in various

chemical databases. These values provide a foundation for postulating its chemical behavior.

Property Theoretical Value Source

Molecular Formula CrCl₆ PubChem[8]

Molecular Weight 264.7 g/mol PubChem[8]

Appearance (Postulated) Dark green solid Echemi[9]

Oxidation State of Cr +6 -

CAS Number 14986-48-2 PubChem[8]

Note: The existence of a CAS number does not imply that the substance has been synthesized

or is commercially available. It often serves as an index for literature or database entries.

Theoretical Reactivity and Postulated Applications
The extreme electrophilicity and oxidizing potential of a hypothetical CrCl₆ molecule would

likely make it one of the most powerful and non-selective oxidizing agents known, far

exceeding the reactivity of chromyl chloride (CrO₂Cl₂) or chromium trioxide (CrO₃).

Oxidation of Alcohols: CrCl₆ would be expected to oxidize primary and secondary alcohols to

carboxylic acids and ketones, respectively, with extreme rapidity. The reaction would likely be

uncontrollable and prone to over-oxidation and C-C bond cleavage.

Allylic and Benzylic Oxidation: Similar to other Cr(VI) reagents, it could theoretically perform

allylic and benzylic oxidations. However, its immense reactivity would likely lead to poor

selectivity and degradation of the substrate.

Oxidation of Unactivated C-H Bonds: The primary theoretical interest in a reagent like CrCl₆

would be its potential to oxidize unactivated alkanes. Its reactivity might be comparable to

highly reactive species used in "magic acid" systems, though likely with no practical

selectivity.

Due to its postulated instability, any use would necessitate in situ generation at cryogenic

temperatures, followed by immediate reaction with the substrate in a highly controlled
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environment.

Hypothetical Protocols
WARNING: These protocols are purely theoretical thought experiments. DO NOT ATTEMPT

these procedures. There is no known method for the synthesis of chromium hexachloride,

and any attempt would be extremely hazardous.

Protocol 1: Hypothetical In Situ Generation and
Oxidation of a Secondary Alcohol (e.g., 2-Adamantanol)
Objective: To explore the theoretical steps for a controlled oxidation using CrCl₆.

Materials:

Chromium(VI) source (e.g., CrF₆ or CrO₂Cl₂) - Theoretical

Chloride source (e.g., BCl₃ or liquid Cl₂) - Theoretical

Inert cryogenic solvent (e.g., liquid SO₂ or CFCl₃)

2-Adamantanol (Substrate)

Inert gas (Argon)

Quenching agent (e.g., large excess of isopropanol)

Methodology:

A flame-dried, three-neck flask equipped with a cryo-condenser, argon inlet, and a

thermocouple is cooled to -100 °C in a cryobath.

The flask is charged with 100 mL of liquid sulfur dioxide as the solvent.

A highly reactive chromium(VI) precursor, such as CrF₆, is slowly condensed into the flask

(1.0 mmol).
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A stoichiometric excess of a chloride exchange reagent, like boron trichloride (BCl₃, 2.0

mmol), is added dropwise over 30 minutes, maintaining the temperature below -95 °C. The

formation of the dark green CrCl₆ species is hypothetically observed.

A solution of 2-adamantanol (0.9 mmol) in 10 mL of liquid SO₂ is added dropwise via a

syringe pump over 1 hour to the in situ generated CrCl₆ solution.

The reaction is monitored by a hypothetical low-temperature spectroscopic method for the

disappearance of the alcohol.

Upon completion, the reaction is quenched by slowly transferring the mixture into a separate

flask containing a large excess of isopropanol at -78 °C to consume all unreacted oxidant.

The reaction vessel is allowed to slowly warm to room temperature, venting through a

scrubber system to capture volatile, toxic chromium and chlorine species.

Workup would proceed by standard aqueous extraction, followed by chromatographic

purification to isolate the theoretical product, 2-adamantanone.

Visualizations of Theoretical Concepts
Diagram 1: Postulated Reaction Pathway for Alcohol
Oxidation
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Caption: Postulated mechanism for alcohol oxidation by hypothetical CrCl₆.

Diagram 2: Hypothetical Workflow for a Cryogenic
Reaction
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Caption: Theoretical workflow for handling a highly reactive, unstable reagent.
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Diagram 3: Comparison of Cr(VI) Oxidizing Agents
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Caption: Logical relationship between known and theoretical Cr(VI) oxidants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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oxidizing-agent-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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